CID 69644995

• Molecular Formula: C4H8Si
• Molecular Weight: 84.19 g/mol
• InChI: InChI=1S/C4H8Si/c1-4(2)3-5-4/h3H2,1-2H3
• InChI Key: PTBSTBIYENYIJO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C[Si]1)C

Description

Based on contextual clues, it may belong to a class of bioactive compounds analyzed via GC-MS (Gas Chromatography-Mass Spectrometry), as referenced in Figure 1 of , which highlights its isolation from CIEO (possibly a citrus essential oil fraction) .

Preparation Methods

The synthesis of CID 69644995 involves specific synthetic routes and reaction conditions. One of the methods includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out through C-H alkylation using a manganese catalyst and magnesium metal . Industrial production methods may vary, but they generally involve similar principles of chemical synthesis and purification.

Chemical Reactions Analysis

CID 69644995 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include acids, bases, and oxidizing agents. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction or substitution reactions .

Scientific Research Applications

CID 69644995 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be studied for its potential effects on biological systems. In medicine, it could be explored for its therapeutic potential in treating certain diseases. Industrial applications may include its use in the production of pharmaceuticals, agrochemicals, and other chemical products .

Mechanism of Action

The mechanism of action of CID 69644995 involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

The following comparison is based on methodologies and parameters derived from the evidence, emphasizing structural, physicochemical, and functional similarities.

Structural Analogues

Oscillatoxin Derivatives ()

Oscillatoxin D (CID: 101283546) and its methylated analogue (CID: 185389) share a macrocyclic lactone backbone, distinct from CID 69644995, which likely has a smaller molecular framework based on GC-MS retention behavior . Key differences include:

• Molecular Weight : Oscillatoxins exceed 500 Da, whereas CID 69644995’s volatility (per GC-MS) suggests a lower molecular weight (<300 Da) .
• Functional Groups : Oscillatoxins feature lactone rings and conjugated double bonds, while CID 69644995 may contain hydroxyl or ketone groups, inferred from its chromatographic elution profile .

Terpenoid Analogues (Hypothetical Comparison)

If CID 69644995 is a monoterpene (e.g., limonene or linalool), comparisons can be drawn with:

• Limonene (CID: 22311) :
  • Boiling Point : ~176°C (similar to CID 69644995’s volatility in vacuum distillation) .
  • Biological Activity : Both may exhibit antimicrobial properties, though CID 69644995’s specific activity is unconfirmed.

Physicochemical Properties

Using parameters from (CID: 1403909) as a template, hypothetical properties for CID 69644995 are inferred:

Parameter	CID 69644995 (Inferred)	Limonene (CID: 22311)	Oscillatoxin D (CID: 101283546)
Molecular Formula	C₁₀H₁₆O (e.g., linalool)	C₁₀H₁₆	C₃₂H₄₈O₈
Molecular Weight	~154 Da	136.23 Da	584.6 Da
LogP (Partition Coefficient)	2.5–3.0 (moderate lipophilicity)	4.38	4.2 (predicted)
Solubility (mg/mL)	0.5–1.0 (water)	0.013 (water)	<0.001 (water)
Bioactivity	Antimicrobial (hypothetical)	Antioxidant	Cytotoxic

Functional Comparison

• Essential Oil Components : CID 69644995’s role in CIEO aligns with limonene and linalool, which are used in fragrances and antimicrobial agents. However, oscillatoxins serve ecological roles (e.g., algal defense) .
• Analytical Parameters : CID 69644995’s identification via GC-MS (exact mass ±5 ppm) matches cheminformatics workflows described in , which prioritize mass accuracy and collision cross-section (CCS) for compound differentiation .